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Compound of Interest

Compound Name: 2,2'-Biquinoline

Cat. No.: B090511

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 2,2'-Biquinoline, including personal protective equipment (PPE)
recommendations, operational protocols, and disposal plans.

Chemical Safety Data

A thorough understanding of the substance's properties is the first step in safe handling. The
following table summarizes key quantitative data for 2,2'-Biquinoline.

Property Value Reference
Molecular Formula CisH12Nz2 [1]
Molecular Weight 256.30 g/mol [2]

CAS Number 119-91-5 [1][2]

Light yellow to light beige shin
Appearance oy X J d [31[4]
flakes or powder

Melting Point 192-195 °C [5]

Purity >98% [5][6]

Hazard Identification and Personal Protective Equipment (PPE)
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2,2'-Biquinoline is classified as a hazardous substance. It is crucial to use appropriate PPE to

minimize exposure and ensure personal safety.

Hazard Classifications:

e Causes skin irritation (H315).[2][3][7]

o Causes serious eye irritation (H319).[2][3][7]

o May cause respiratory irritation (H335).[2][3][7]

Recommended Personal Protective Equipment:

PPE Category

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved safety

goggles.

To prevent eye contact which

can cause serious irritation.[2]

Skin Protection

Handle with gloves. Dispose of
contaminated gloves after use.

Wear impervious clothing.

To prevent skin contact which
causes irritation. The type of
protective equipment must be
selected according to the
concentration and amount of
the dangerous substance at

the specific workplace.[2]

Respiratory Protection

Use a NIOSH-approved dust
mask (type N95) or equivalent.

To prevent inhalation of dust,
which may cause respiratory
irritation.[2][5]

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to proper procedures is critical for minimizing risks associated with handling 2,2'-

Biquinoline.

Handling and Storage:
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o Ventilation: Work in a well-ventilated area, preferably with a local exhaust ventilation system
to control dust formation.[2]

e Avoid Contact: Avoid contact with skin and eyes. Do not breathe dust.[2]

e Hygiene: Wash hands thoroughly after handling.[7]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[2][7]
Keep away from strong acids and bases.[7]

Spill Management:

In the event of a spill, follow these steps to ensure a safe and effective cleanup:

Evacuate: Evacuate personnel from the immediate area.[2]

Ventilate: Ensure adequate ventilation.[2]

Containment: Prevent the product from entering drains.[2]

Cleanup:

o Wear appropriate personal protective equipment (see table above).[2]

o Sweep up the spilled material without creating dust.[2]

o Collect the material in a suitable, closed container for disposal.[2]

Disposal:

Dispose of 2,2'-Biquinoline and its containers in accordance with local, regional, and national
regulations.[7] It is recommended to contact a licensed professional waste disposal service.[2]
One method of disposal is to dissolve or mix the material with a combustible solvent and burn it
in a chemical incinerator equipped with an afterburner and scrubber.[2]

First Aid Measures:
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e If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. Consult a
physician.[2][8]

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician if
irritation persists.[2][7]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[2]

« If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[2]

Experimental Workflow: Handling a Chemical Spill

The following diagram illustrates the step-by-step procedure for managing a 2,2'-Biquinoline
spill in a laboratory setting.
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Workflow for Handling a 2,2'-Biquinoline Spill

Chemical Spill Occurs

Evacuate Immediate Area

i

Ensure Adequate Ventilation

'

Don Appropriate PPE
(Gloves, Goggles, Respirator)

'

Contain the Spill
(Prevent entry into drains)

i

Clean Up Spill
(Sweep without creating dust)

'

Collect in a Sealed Container

i

Decontaminate the Area

'

Dispose of Waste
(Contact licensed service)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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